Cas no 2171263-38-8 ((3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)butanoic acid)

• Product Name: (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)butanoic acid
• CAS No: 2171263-38-8
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5978084
• PubChem ID: 165455931
• Update Time: 2025-05-23

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)butanoic acid
• EN300-1576092
• 2171263-38-8
• (3S)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)butanoic acid

• Inchi： 1S/C25H24N4O5/c1-15(10-23(30)31)29-24(32)16-11-26-22(27-12-16)13-28-25(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,11-12,15,21H,10,13-14H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t15-/m0/s1
• InChI Key： FIHWSBBGLKKDHF-HNNXBMFYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)butanoic acid

(3S)-3-{[2-(9H-fluoren-9-ylmethoxycarbonylamino)methylpyrimidin-5-yl]formamido}butanoic acid (CAS No. 2171263-38-8)

The compound (3S)-3-{[2-(9H-fluoren-9-ylmethoxycarbonylamino)methylpyrimidin-5-yl]formamido}butanoic acid, identified by the CAS registry number 2171263-38-8, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a pyrimidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The stereochemistry at the (S)-configuration of the central carbon atom adds to its uniqueness and functional diversity.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide-based drug design or as an intermediate in the synthesis of more complex molecules. The pyrimidine ring, a common structural motif in many bioactive compounds, further underscores its potential as a scaffold for pharmacologically active agents.

One of the most intriguing aspects of this compound is its chiral center at the butanoic acid moiety. Chirality is a critical factor in drug design, as it can significantly influence the molecule's interaction with biological targets, such as enzymes or receptors. The (S)-configuration may impart specific pharmacokinetic properties, such as improved bioavailability or enhanced selectivity for certain biological pathways.

Moreover, the integration of the Fmoc group into this structure opens up possibilities for controlled deprotection strategies during synthesis. This feature could be particularly valuable in multistep synthesis protocols where precise control over functional groups is essential. The compatibility of this compound with various synthetic methodologies makes it a versatile building block for constructing larger and more complex molecules.

In terms of applications, this compound could serve as a precursor for peptide-based therapeutics or as part of a larger macromolecule with tailored biological activity. Its structural complexity also makes it an attractive candidate for studying molecular recognition and self-assembling systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and potential uses of compounds like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding sites on target proteins and assess the likelihood of this compound acting as an agonist or antagonist.

In conclusion, (3S)-3-{[2-(9H-fluoren-9-ylmethoxycarbonylamino)methylpyrimidin-5-yl]formamido}butanoic acid (CAS No. 2171263-38-8) represents a promising molecule with diverse applications in chemical research and drug development. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a valuable asset in advancing our understanding of complex molecular systems and their therapeutic potential.